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Compound of Interest

Compound Name: Pentabromophenyl acrylate

CAS No.: 52660-82-9

Cat. No.: B1587549

Get Quote

Pentabromophenyl acrylate is a highly brominated aromatic ester of acrylic acid. Its structure

is notable for a pentabrominated phenyl group attached to an acrylate moiety. This high degree

of bromination imparts specific properties, such as a high refractive index and flame retardancy,

making it a valuable component in the synthesis of specialized polymers.

The fundamental identity of this compound is established by its molecular formula and weight,

which are critical for stoichiometric calculations in synthesis, polymer formulation, and

analytical quantification.

Chemical Structure and Identifiers
The structural arrangement consists of a benzene ring where all five hydrogen atoms have

been substituted by bromine atoms, with the remaining carbon atom bonded to an acrylate

group through an ester linkage.

Table 1: Key Identifiers for Pentabromophenyl Acrylate
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Note: Minor variations in molecular weight (ranging from 542.6 to 542.641 g/mol ) are reported

across different databases, reflecting differences in isotopic abundance calculations. The value

of 542.64 g/mol is a commonly cited and reliable figure.[1][2][3][4]

Derivation of Molecular Weight
The molecular weight is derived from its chemical formula, C₉H₃Br₅O₂, by summing the atomic

weights of its constituent atoms. The presence of five bromine atoms contributes significantly to

its high molecular mass. The isotopic distribution of bromine (⁷⁹Br and ⁸¹Br) is a key

consideration in high-resolution mass spectrometry, leading to a characteristic isotopic pattern

that is a definitive signature for this molecule.

Physicochemical Properties
The physical properties of PBPA dictate its handling, storage, and processing conditions. As a

solid at room temperature, its solubility and thermal stability are crucial for its application in

polymerization reactions.

Table 2: Physicochemical Data for Pentabromophenyl Acrylate
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The high melting point indicates strong intermolecular forces in the solid state. For laboratory

use, it is often stored at low temperatures to ensure long-term stability.[4][5]

Analytical Workflow for Structural and Molecular
Weight Verification
To ensure the identity and purity of Pentabromophenyl Acrylate, a multi-step, self-validating

analytical workflow is essential. This approach uses orthogonal techniques to confirm the

molecular structure and weight, providing a high degree of confidence in the material's quality.

Detailed Experimental Protocols
Protocol 1: Molecular Weight Confirmation via Mass Spectrometry (MS)

Objective: To confirm the molecular weight and observe the characteristic isotopic pattern of

the polybrominated compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Sample Preparation: Dissolve a small quantity of PBPA (approx. 1 mg/mL) in a suitable

solvent such as Dichloromethane or Tetrahydrofuran.

Method:

Introduce the sample into the mass spectrometer using an appropriate ionization

technique (e.g., Electrospray Ionization (ESI) or Atmospheric Pressure Chemical
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Ionization (APCI)).

Acquire the mass spectrum in positive ion mode.

Analyze the spectrum for the molecular ion peak [M+H]⁺ or other adducts.

Expected Result: The spectrum should display a cluster of peaks centered around m/z

542.64, corresponding to the molecular weight. The key confirmatory feature is the unique

isotopic pattern created by the five bromine atoms (⁷⁹Br and ⁸¹Br occur in an approximate 1:1

natural abundance), which serves as a definitive fingerprint. The exact mass should be

compared to the theoretical exact mass of 537.605 Da.[1][3]

Protocol 2: Elemental Composition Verification via Elemental Analysis (EA)

Objective: To quantitatively determine the percentage of Carbon, Hydrogen, and Bromine to

validate the empirical and molecular formula.

Instrumentation: A CHN/S elemental analyzer. A separate method (e.g., titration or ion

chromatography after combustion) is required for bromine determination.

Sample Preparation: Accurately weigh a small amount of the dried PBPA sample (typically 1-

3 mg) into a tin capsule.

Method:

Combust the sample at high temperatures (≥900°C) in an oxygen-rich environment.

The resulting gases (CO₂, H₂O, etc.) are separated and quantified by thermal conductivity

detection.

Bromine content is determined separately.

Expected Result: The experimentally determined weight percentages of C, H, and Br should

align with the theoretical values calculated from the molecular formula C₉H₃Br₅O₂.

Caption: Workflow for verifying the molecular formula and weight of PBPA.

Relevance in Research and Drug Development
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While primarily known as a flame retardant and a high refractive index monomer, the principles

of characterizing acrylate-based molecules are relevant to drug development.[7] Acrylate and

methacrylate polymers are used extensively in pharmaceutical applications, including

transdermal drug delivery systems and controlled-release formulations.[8][9][10]

The high molecular weight and hydrophobicity imparted by the pentabromophenyl group are

instructive. In drug delivery, modifying monomers can tailor the chemical properties of a

polymer matrix, affecting drug solubility and release kinetics.[8] For instance, incorporating

bulky, hydrophobic monomers can alter the adhesive properties and drug permeation rates in

transdermal patches. Understanding the precise molecular weight of a monomer like PBPA is

the first step in predicting and controlling the properties of the resulting polymer.

Conclusion
Pentabromophenyl acrylate is a well-defined chemical entity with a molecular formula of

C₉H₃Br₅O₂ and a molecular weight of 542.64 g/mol . These fundamental properties are the

bedrock for its application in materials science and provide a valuable case study for the

rigorous analytical characterization required in advanced chemical and pharmaceutical

research. The described workflow, combining mass spectrometry and elemental analysis,

represents a robust, self-validating system for confirming the identity and purity of this and

other complex molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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